Cas no 15910-74-4 (trans-2-(dimethylamino)cyclohexanol)

• Product Name: trans-2-(dimethylamino)cyclohexanol
• CAS No: 15910-74-4
• MF: C₈H₁₇NO
• MW: 143.226682424545
• MDL: MFCD11520522
• CID: 215815
• PubChem ID: 15560793
• Update Time: 2025-06-08

trans-2-(dimethylamino)cyclohexanol Chemical and Physical Properties

Names and Identifiers

• (1R,2R)-2-(Dimethylamino)cyclohexanol
• Cyclohexanol,2-(dimethylamino)-, (1R,2R)-rel-
• trans-2-(Dimethylamino)cyclohexanol
• (1R,2R)-2-(dimethylamino)cyclohexanol(SALTDATA: FREE)
• 15910-74-4
• CS-0151359
• 29783-02-6
• MFCD11520522
• SCHEMBL3081603
• (+/-)-trans-2-(Dimethylamino)cyclohexanol
• UFUVLAQFZSUWHR-HTQZYQBOSA-N
• starbld0000049
• AT22769
• TRANS-2-(DIMETHYLAMINO)CYCLOHEXAN-1-OL
• TRANS-N,N-DIMETHYLAMINO-2-CYCLOHEXANOL
• rel-(1R,2R)-2-(Dimethylamino)cyclohexan-1-ol
• BS-15997
• Cyclohexanol, 2-(dimethylamino)-, (1R,2R)-rel-
• (1R,2R)-2-(dimethylamino)cyclohexan-1-ol
• EN300-1234873
• AKOS005173420
• AT22768
• rac-(1R,2R)-2-(dimethylamino)cyclohexan-1-ol
• trans-2-Dimethylaminocyclohexanol
• 29783-01-5
• trans-2-(dimethylamino)cyclohexanol

• MDL： MFCD11520522
• Inchi： 1S/C8H17NO/c1-9(2)7-5-3-4-6-8(7)10/h7-8,10H,3-6H2,1-2H3/t7-,8-/m1/s1
• InChI Key： UFUVLAQFZSUWHR-HTQZYQBOSA-N
• SMILES： O[C@@H]1CCCC[C@H]1N(C)C

Computed Properties

• Exact Mass: 143.13100
• Monoisotopic Mass: 143.131014
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.5
• XLogP3: 0.9

Experimental Properties

• Density: 0.97
• Boiling Point: 216.4°Cat760mmHg
• Flash Point: 86.1°C
• Refractive Index: 1.486
• PSA: 23.47000
• LogP: 0.85150

trans-2-(dimethylamino)cyclohexanol Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols

Additional information on trans-2-(dimethylamino)cyclohexanol

Introduction to trans-2-(dimethylamino)cyclohexanol (CAS No. 15910-74-4)

trans-2-(dimethylamino)cyclohexanol, with the chemical formula C₈H₁₇NO, is a significant compound in the field of pharmaceutical chemistry and organic synthesis. This chiral amine derivative is widely recognized for its versatile applications in medicinal chemistry, particularly in the development of bioactive molecules. Its unique structural features, including a cyclohexane ring substituted with a dimethylamino group at the trans-configuration, make it a valuable intermediate in synthesizing various pharmacologically relevant compounds.

The compound’s molecular structure imparts distinct stereochemical properties, which are crucial for its role in drug design. The trans-configuration of the cyclohexane ring contributes to its stability and influences its interactions with biological targets. This aspect has been extensively explored in recent research, particularly in the context of developing novel therapeutic agents that require precise stereochemical control.

In the realm of pharmaceutical research, trans-2-(dimethylamino)cyclohexanol has emerged as a key building block for synthesizing a wide range of bioactive molecules. Its ability to serve as a precursor for more complex structures has made it indispensable in the design of drugs targeting various diseases. For instance, derivatives of this compound have been investigated for their potential in treating neurological disorders, where the precise spatial arrangement of functional groups is critical for efficacy.

Recent advancements in synthetic methodologies have further highlighted the importance of trans-2-(dimethylamino)cyclohexanol. Researchers have developed innovative catalytic processes that enhance the efficiency of its synthesis, making it more accessible for large-scale applications. These improvements have not only reduced production costs but also enabled the exploration of new derivatives with enhanced pharmacological properties.

The compound’s chiral nature has also been a focal point in studies related to enantioselective synthesis. The ability to produce enantiomerically pure forms of trans-2-(dimethylamino)cyclohexanol has opened new avenues in drug development, particularly for medications where one enantiomer exhibits desired therapeutic effects while minimizing adverse reactions. This has been particularly relevant in the development of centrally acting drugs, where enantiomeric purity can significantly influence clinical outcomes.

Moreover, trans-2-(dimethylamino)cyclohexanol has found applications beyond pharmaceuticals. In materials science, its structural motifs have inspired the design of novel polymers and functional materials with unique properties. These materials exhibit enhanced stability and reactivity, making them suitable for advanced applications in electronics and coatings.

The compound’s role as a ligand in coordination chemistry has also been explored recently. Researchers have utilized trans-2-(dimethylamino)cyclohexanol to design metal-organic frameworks (MOFs) with tailored properties. These MOFs have potential applications in catalysis, gas storage, and separation technologies, underscoring the versatility of this compound.

In conclusion, trans-2-(dimethylamino)cyclohexanol (CAS No. 15910-74-4) is a multifaceted compound with significant implications across multiple scientific disciplines. Its unique structural features and stereochemical properties make it an invaluable tool in pharmaceutical research, synthetic chemistry, and materials science. As research continues to uncover new applications and refine synthetic methodologies, the importance of this compound is expected to grow further.